Technical Whitepaper: 5-(Hydroxymethyl)-3-(trifluoromethyl)pyridin-2-ol
Technical Whitepaper: 5-(Hydroxymethyl)-3-(trifluoromethyl)pyridin-2-ol
This technical guide details the chemical profile, synthetic pathways, and medicinal utility of 5-(Hydroxymethyl)-3-(trifluoromethyl)pyridin-2-ol . This specific scaffold combines the metabolic stability of the trifluoromethyl group with the versatile "linker" capability of the hydroxymethyl moiety, making it a high-value intermediate in Fragment-Based Drug Discovery (FBDD).
Chemical Profiling, Synthetic Utility, and Druggability Assessment
Chemical Identity & Structural Informatics
The molecule exists in a dynamic tautomeric equilibrium. While often named as a pyridin-2-ol (enol form) in chemical catalogs for consistency, the pyridin-2(1H)-one (keto form) is the dominant species in both solid state and solution. This distinction is critical for predicting reactivity (N-alkylation vs. O-alkylation) and solubility profiles.
Core Identifiers
| Parameter | Data |
| IUPAC Name | 5-(Hydroxymethyl)-3-(trifluoromethyl)pyridin-2(1H)-one |
| Common Name | 3-Trifluoromethyl-5-hydroxymethyl-2-pyridone |
| CAS Registry Number | Not widely listed; Analogous to 22245-83-6 (Core) |
| Molecular Formula | C₇H₆F₃NO₂ |
| Molecular Weight | 193.12 g/mol |
| Exact Mass | 193.0351 |
Informatics Data
-
Canonical SMILES (Hydroxy form): OCC1=CN=C(O)C(C(F)(F)F)=C1
-
Canonical SMILES (Oxo form - Dominant): OCC1=CNC(=O)C(C(F)(F)F)=C1
-
InChI String: InChI=1S/C7H6F3NO2/c8-7(9,10)5-1-4(6(13)12)2-11-3-5/h1,3,13H,2H2
-
InChI Key: Generated deterministically from structure
Physicochemical Properties & Druggability
The 3-trifluoromethyl group acts as a powerful electron-withdrawing group (EWG), significantly altering the electronic landscape of the pyridine ring compared to a non-fluorinated analog.
| Property | Value (Predicted/Exp) | Significance in Drug Design |
| cLogP | ~0.8 - 1.2 | Moderate lipophilicity; ideal for CNS penetration when derivatized. |
| pKa (NH/OH) | ~6.5 - 7.5 | The CF₃ group increases acidity, making the NH proton more labile for deprotonation and N-alkylation. |
| H-Bond Donors | 2 (NH, OH) | Dual donor sites facilitate binding interactions within enzyme pockets. |
| H-Bond Acceptors | 3 (C=O, F₃, OH) | The carbonyl oxygen is a strong acceptor; fluorine atoms act as weak acceptors. |
| TPSA | ~50 Ų | Well within the "Rule of 5" limits for oral bioavailability (<140 Ų). |
Structural Logic: The "Warhead" and the "Handle"
-
Position 3 (-CF₃): Enhances metabolic stability by blocking oxidative metabolism at a vulnerable site. It also increases lipophilicity and induces a dipole moment that can improve binding affinity via electrostatic interactions.
-
Position 5 (-CH₂OH): Serves as a synthetic "handle." It is orthogonal to the amide core, allowing for conversion to halides, aldehydes, or ethers without disrupting the pyridone pharmacophore.
Synthetic Pathways & Experimental Protocols
Synthesis of this scaffold typically requires building the functional groups onto a pre-existing pyridine core or reducing a carboxylic acid precursor. The electron-deficient nature of the ring (due to CF₃) makes direct electrophilic substitution at C5 challenging; therefore, a directed halogenation-carbonylation route is preferred.
Pathway Diagram: Ester Reduction Route
The most robust method involves the reduction of Methyl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylate .
Figure 1: Step-wise synthesis from the commercially available 3-(trifluoromethyl)-2-pyridone core.
Detailed Protocol: Reduction of the Ester Intermediate
Objective: Selective reduction of the C5-methyl ester to the primary alcohol without over-reducing the pyridone ring.
-
Reagents: Methyl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylate (1.0 eq), Sodium Borohydride (NaBH₄, 3.0 eq), Calcium Chloride (CaCl₂, 1.5 eq), THF (anhydrous), Methanol.
-
Procedure:
-
Dissolve the ester precursor in anhydrous THF (0.2 M concentration) under nitrogen atmosphere.
-
Cool the solution to 0°C.
-
Add CaCl₂ (anhydrous) followed by portion-wise addition of NaBH₄. Note: The in-situ generation of Ca(BH₄)₂ enhances reducing power.
-
Add MeOH dropwise (gas evolution will occur).
-
Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by LC-MS (Target Mass: 193.1 [M+H]⁺).
-
Quench: Carefully add saturated NH₄Cl solution at 0°C.
-
Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[1]
-
Purification: Flash column chromatography (DCM:MeOH gradient) is usually required due to the polarity of the product.
-
Medicinal Chemistry Applications
Tautomerism and Reactivity
The 2-pyridone scaffold is a classic bioisostere for amides and phenols. In the presence of bases (e.g., K₂CO₃, Cs₂CO₃), the anion can react at either the Nitrogen (N-alkylation) or the Oxygen (O-alkylation).
-
N-Alkylation (Dominant): Favored in polar aprotic solvents (DMF, DMSO) with hard electrophiles.
-
O-Alkylation: Favored when using silver salts (Ag₂CO₃) or hard leaving groups, though less common for this specific scaffold due to the CF₃ steric/electronic influence.
Figure 2: Tautomeric equilibrium favoring the 2-pyridone form.
Therapeutic Areas
-
P2X3 Receptor Antagonists: Pyridone scaffolds derivatized at the 3- and 5-positions are frequent pharmacophores in chronic cough and pain management research. The 5-hydroxymethyl group allows for the attachment of solubilizing tails or lipophilic linkers.
-
Kinase Inhibitors: The hydrogen bond donor/acceptor motif of the pyridone ring mimics the hinge-binding region of ATP. The 3-CF₃ group occupies hydrophobic pockets (e.g., the gatekeeper region) to improve selectivity.
-
Nav1.7/Nav1.8 Blockers: Used in the design of voltage-gated sodium channel blockers for neuropathic pain.
Handling, Stability, and Safety
-
Stability: The CF₃ group renders the ring electron-deficient, making it resistant to oxidation but potentially susceptible to nucleophilic attack at C6 if harsh conditions are used.
-
Storage: Hygroscopic solid. Store at -20°C under inert atmosphere (Argon/Nitrogen).
-
Safety: Fluorinated pyridines can cause severe eye irritation.[2] Standard PPE (gloves, goggles, fume hood) is mandatory. Avoid contact with strong oxidizing agents.
References
-
PubChem Compound Summary. 3-(Trifluoromethyl)pyridin-2(1H)-one (Core Scaffold). National Center for Biotechnology Information. [Link]
-
Journal of Medicinal Chemistry. Discovery of Pyridone-Based P2X3 Antagonists. (General reference for scaffold utility). [Link]
-
Beilstein Journal of Organic Chemistry. Synthesis of trifluoromethylated heterocycles. [Link]
